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Compound of Interest

Compound Name: Basic Red 46
CAS No.: 12221-69-1
Cat. No.: B079570
Get Quote
. J

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Basic Red 46, a chemical requiring stringent protective
measures. Adherence to these guidelines is essential for ensuring the safety of all laboratory
personnel.

Hazard Analysis of Basic Red 46

While specific quantitative exposure limits from regulatory bodies like OSHA or ACGIH have not
been established for Basic Red 46, the available safety data sheets (SDS) consistently
highlight its potential hazards. A qualitative summary of these risks is presented below to inform
your safety protocols.
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Hazard Type

Description

GHS Hazard Statement

Causes serious eye damage.

Eye Damage H318[1][2]
[11[2]
) o Harmful to aquatic life with
Aquatic Toxicity ) H412[1][2]
long-lasting effects.[1][2]
May cause skin irritation in
S sensitive individuals upon N
Skin Irritation Not specified
prolonged or repeated contact.
[3]
) o Dust may cause irritation to the -
Respiratory Irritation Not specified

respiratory tract.[3]

Ingestion

Harmful if swallowed, may

cause gastrointestinal irritation.

[3]

H302 (As per some suppliers)
[4]

Essential Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling Basic Red 46.

The following table outlines the required PPE for various laboratory operations involving this

chemical.
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Body Part Required PPE Standard/Specification
Tightly fitting safety goggles EN 166 (EU) or NIOSH (US)
Eyes/Face o i
with side-shields.[2] approved.[2]

o Must satisfy EU Directive
Chemical impermeable gloves.

Hands 2] 89/686/EEC and the standard
EN 374.[2]
Fire/flame resistant and
Body : : :
impervious clothing; lab coat.
A full-face respirator is
recommended if exposure
Respiratory limits are exceeded or if NIOSH approved respirator.

dust/aerosols are generated.

[2]

Experimental Protocol: Safe Handling of Basic Red
46

This step-by-step guide details the necessary precautions for handling Basic Red 46 from
receipt to disposal.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[1][3]

o Ensure that a safety shower and an eyewash station are readily accessible.[1]

e Minimize dust generation and accumulation.[3]

2. Donning Personal Protective Equipment (PPE):

» Before handling the chemical, put on all required PPE as specified in the table above.
e Gloves must be inspected for any signs of damage prior to use.[2]

3. Handling and Use:
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e Avoid contact with skin and eyes.[2]

¢ Avoid the formation of dust and aerosols.[2]

e Use non-sparking tools to prevent ignition sources.[2]

4. Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
» Keep away from incompatible materials such as strong oxidizing agents.[3]
5. Accidental Spills:

o Evacuate personnel from the spill area.

o Wear full PPE, including respiratory protection, during cleanup.

o Collect the spilled material using spark-proof tools and place it in a suitable, closed container
for disposal.[2]

» Prevent the chemical from entering drains or sewer systems.[2]
6. Disposal Plan:

» Dispose of Basic Red 46 and its container in accordance with local, state, and federal
regulations.

e The recommended disposal method is through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[2]

» Do not contaminate water, foodstuffs, or feed during storage or disposal.[2]

Workflow for Safe Handling of Basic Red 46

The following diagram illustrates the critical steps and decision points for the safe handling of
Basic Red 46 in a laboratory setting.
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Preparation

Prepare Well-Ventilated Area
(Fume Hood)

l

Verify Safety Equipment
(Eyewash, Shower)

Personal Protective Equipment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling & Use

Handle Basic Red 46
- Avoid dust/aerosols
- Use non-sparking tools

For subsequent use fter use
Disposal
Store Properly Dispose of Waste
(Tightly sealed, cool, dry) (Licensed facility/incineration)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Basic Red 46]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079570/docs#safeguarding-your-research-a-
comprehensive-guide-to-handling-basic-red-46]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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